Dicyclohexyl(cyclopentyl)phosphane;iron

Catalog No.
S916797
CAS No.
146960-90-9
M.F
C34H52FeP2
M. Wt
578.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Dicyclohexyl(cyclopentyl)phosphane;iron

CAS Number

146960-90-9

Product Name

Dicyclohexyl(cyclopentyl)phosphane;iron

IUPAC Name

dicyclohexyl(cyclopenta-1,4-dien-1-yl)phosphane;iron(2+)

Molecular Formula

C34H52FeP2

Molecular Weight

578.6 g/mol

InChI

InChI=1S/2C17H26P.Fe/c2*1-3-9-15(10-4-1)18(17-13-7-8-14-17)16-11-5-2-6-12-16;/h2*7-8,13-16H,1-6,9-12H2;/q2*-1;+2

InChI Key

DTQIHJBOJNZKNL-UHFFFAOYSA-N

SMILES

C1CCC(CC1)P(C2CCCCC2)C3CCCC3.C1CCC(CC1)P(C2CCCCC2)C3CCCC3.[Fe]

Canonical SMILES

C1CCC(CC1)P(C2CCCCC2)C3=C[CH-]C=C3.C1CCC(CC1)P(C2CCCCC2)C3=C[CH-]C=C3.[Fe+2]

DCP;Fe is being studied for its potential applications in various scientific research fields, including:

  • Catalysis

    DCP;Fe complexes are being investigated as catalysts for organic reactions. Catalysis is a process that accelerates a chemical reaction without being consumed in the reaction itself. By designing DCP;Fe complexes with specific properties, researchers hope to develop efficient catalysts for various organic transformations [].

  • Material Science

    DCP;Fe complexes are being explored for their potential use in material science applications. For example, these complexes may be used to develop new materials with desired electronic or magnetic properties [].

Hydrogen Bond Acceptor Count

2

Exact Mass

578.289361 g/mol

Monoisotopic Mass

578.289361 g/mol

Heavy Atom Count

37

Dates

Modify: 2024-04-14

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